Cas no 1860738-05-1 (CID 130513389)

• Product Name: CID 130513389
• CAS No: 1860738-05-1
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• CID: 5283756
• Update Time: 2025-05-16

CID 130513389 Chemical and Physical Properties

Names and Identifiers

• CID 130513389
• 3-Azetidinol, 3-[1-(aminomethyl)cyclopropyl]-

• Inchi： 1S/C7H14N2O/c8-3-6(1-2-6)7(10)4-9-5-7/h9-10H,1-5,8H2
• InChI Key： QAVOLZLKMONELW-UHFFFAOYSA-N
• SMILES： N1CC(C2(CN)CC2)(O)C1

Experimental Properties

• Density: 1.264±0.06 g/cm3(Predicted)
• Boiling Point: 283.5±25.0 °C(Predicted)
• pka: 14.44±0.20(Predicted)

Additional information on CID 130513389

Compound Introduction: CAS No. 1860738-05-1 and Product Name CID 130513389

Compounds with unique identifiers such as CAS No. 1860738-05-1 and Product Name CID 130513389 play a pivotal role in the advancement of modern pharmaceutical research and development. These chemical entities are often at the forefront of innovative drug discovery, offering novel therapeutic applications that address unmet medical needs. The detailed exploration of such compounds not only enhances our understanding of their molecular interactions but also paves the way for the development of next-generation therapeutics.

In recent years, significant strides have been made in the field of medicinal chemistry, particularly with the discovery and characterization of small molecules like CAS No. 1860738-05-1. This compound has garnered attention due to its unique structural features and potential biological activities. The systematic study of its chemical properties, including solubility, stability, and metabolic pathways, has provided valuable insights into its pharmacokinetic behavior. Such information is crucial for optimizing drug formulations and ensuring their efficacy in clinical settings.

The product identifier CID 130513389 further enriches our understanding of this compound by providing a comprehensive database of its chemical and physical properties. This database includes experimental data on spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy, which are essential for confirming the molecular structure and purity of the compound. Additionally, computational methods like molecular dynamics simulations and quantum mechanical calculations have been employed to predict the interactions between CAS No. 1860738-05-1 and biological targets.

One of the most exciting aspects of studying compounds like CAS No. 1860738-05-1 is their potential to modulate complex biological pathways. For instance, recent research has highlighted the compound's ability to interact with specific enzymes and receptors involved in inflammatory responses. By targeting these pathways, the compound demonstrates promise in treating conditions such as chronic inflammation and autoimmune disorders. The mechanistic insights gained from these studies have not only validated its therapeutic potential but also provided a foundation for designing analogs with enhanced efficacy and reduced side effects.

The integration of high-throughput screening (HTS) technologies has further accelerated the discovery process for compounds like CID 130513389. These technologies enable researchers to rapidly test thousands of chemical entities against a wide range of biological targets, identifying those with the most promising activity profiles. This approach has been instrumental in uncovering novel scaffolds that can be optimized through structure-activity relationship (SAR) studies. The resulting data provide a rich resource for medicinal chemists to refine their designs and develop lead compounds for further development.

Another critical aspect of drug development is understanding the pharmacological properties of a compound in vivo. Preclinical studies using animal models have provided valuable insights into the safety and efficacy of CAS No. 1860738-05-1. These studies have revealed that the compound exhibits favorable pharmacokinetic profiles, including adequate bioavailability, distribution, metabolism, and excretion (ADME). Furthermore, toxicological assessments have shown that it does not induce significant adverse effects at relevant therapeutic doses, making it a promising candidate for clinical translation.

The translation from preclinical findings to clinical trials is a complex yet essential step in bringing new therapies to patients. The compound CID 130513389, identified through rigorous preclinical testing, is now being evaluated in human clinical trials to assess its safety and efficacy in treating various conditions. These trials are designed to provide robust evidence supporting its use as a therapeutic agent while identifying any potential limitations or side effects that need to be addressed.

In conclusion, compounds like CAS No. 1860738-05-1 and CID 130513389 represent significant advancements in pharmaceutical research. Their unique chemical properties and potential biological activities make them valuable tools for developing new treatments across multiple therapeutic areas. As our understanding of these compounds continues to grow, so too does our ability to harness their potential for improving human health.